Cas no 1401667-26-2 ((S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide)

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide is a chiral small molecule featuring a unique structural combination of a piperidine ring, cyclopropyl group, and benzyl substitution. Its stereochemically defined configuration enhances selectivity in binding interactions, making it valuable for medicinal chemistry research, particularly in the development of targeted therapeutics. The presence of both amino and amide functionalities allows for further derivatization, facilitating structure-activity relationship (SAR) studies. The cyclopropyl moiety contributes to conformational rigidity, potentially improving metabolic stability. This compound is suited for applications in protease inhibition or receptor modulation studies, where precise stereochemistry and functional group positioning are critical. High-purity synthesis ensures reproducibility in experimental settings.
(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide structure
1401667-26-2 structure
Product Name:(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide
CAS No:1401667-26-2
MF:C18H27N3O
MW:301.42648434639
CID:2155417
Update Time:2025-05-26

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-((s)-1-benzyl-piperidin-3-yl)-n-cyclopropyl-propionamide
    • (S)-2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-cyclopropylpropanamide
    • AM97801
    • (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide
    • Inchi: 1S/C18H27N3O/c1-14(19)18(22)21(16-9-10-16)17-8-5-11-20(13-17)12-15-6-3-2-4-7-15/h2-4,6-7,14,16-17H,5,8-13,19H2,1H3/t14-,17-/m0/s1
    • InChI Key: GVLDNPVFNOZPCG-YOEHRIQHSA-N
    • SMILES: O=C([C@H](C)N)N([C@@H]1CN(CC2C=CC=CC=2)CCC1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 377
  • Topological Polar Surface Area: 49.6

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082105-500mg
S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide
1401667-26-2
500mg
£945.00 2022-03-01
Chemenu
CM380568-1g
(2S)-2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide
1401667-26-2 CM380568
1g
$1873 2022-09-03

Additional information on (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide

Recent Advances in the Study of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide (CAS: 1401667-26-2)

The compound (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide (CAS: 1401667-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide as a modulator of specific biological pathways, particularly in the context of neurological disorders. The compound's unique structural features, including its chiral centers and cyclopropyl moiety, contribute to its high binding affinity and selectivity for target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its molecular interactions, providing insights into its mechanism of action.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting potent activity in preclinical models of neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide effectively crosses the blood-brain barrier and shows neuroprotective effects in animal models of Parkinson's disease. These findings suggest its potential as a lead compound for further drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide represents a promising candidate for therapeutic intervention in neurological disorders. Continued research into its molecular mechanisms and clinical potential will be crucial for realizing its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd